Cas no 2097857-48-0 (4-(methoxymethyl)-1-{1-[2-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}-1H-1,2,3-triazole)

4-(Methoxymethyl)-1-{1-[2-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}-1H-1,2,3-triazole is a structurally complex heterocyclic compound featuring a triazole core linked to a pyrrolidine moiety and a 2-(trifluoromethyl)benzoyl group. The presence of the trifluoromethyl group enhances lipophilicity and metabolic stability, while the methoxymethyl substituent contributes to improved solubility and reactivity. This compound is of interest in medicinal chemistry and drug discovery due to its potential as a versatile intermediate or pharmacophore for targeting specific biological pathways. Its well-defined synthetic route allows for further functionalization, making it valuable for structure-activity relationship studies. The combination of these structural features suggests utility in the development of bioactive molecules with tailored properties.
4-(methoxymethyl)-1-{1-[2-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}-1H-1,2,3-triazole structure
2097857-48-0 structure
Product name:4-(methoxymethyl)-1-{1-[2-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}-1H-1,2,3-triazole
CAS No:2097857-48-0
MF:C16H17F3N4O2
MW:354.326993703842
CID:5468103

4-(methoxymethyl)-1-{1-[2-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

    • 4-(methoxymethyl)-1-{1-[2-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}-1H-1,2,3-triazole
    • [3-[4-(methoxymethyl)triazol-1-yl]pyrrolidin-1-yl]-[2-(trifluoromethyl)phenyl]methanone
    • Inchi: 1S/C16H17F3N4O2/c1-25-10-11-8-23(21-20-11)12-6-7-22(9-12)15(24)13-4-2-3-5-14(13)16(17,18)19/h2-5,8,12H,6-7,9-10H2,1H3
    • InChI Key: HVODGSFNMHRHDE-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=CC=1C(N1CCC(C1)N1C=C(COC)N=N1)=O)(F)F

Computed Properties

  • Exact Mass: 354.13036028 g/mol
  • Monoisotopic Mass: 354.13036028 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 477
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 60.2
  • Molecular Weight: 354.33

4-(methoxymethyl)-1-{1-[2-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}-1H-1,2,3-triazole Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6561-0664-4mg
4-(methoxymethyl)-1-{1-[2-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}-1H-1,2,3-triazole
2097857-48-0
4mg
$66.0 2023-09-08
Life Chemicals
F6561-0664-20mg
4-(methoxymethyl)-1-{1-[2-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}-1H-1,2,3-triazole
2097857-48-0
20mg
$99.0 2023-09-08
Life Chemicals
F6561-0664-25mg
4-(methoxymethyl)-1-{1-[2-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}-1H-1,2,3-triazole
2097857-48-0
25mg
$109.0 2023-09-08
Life Chemicals
F6561-0664-30mg
4-(methoxymethyl)-1-{1-[2-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}-1H-1,2,3-triazole
2097857-48-0
30mg
$119.0 2023-09-08
Life Chemicals
F6561-0664-40mg
4-(methoxymethyl)-1-{1-[2-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}-1H-1,2,3-triazole
2097857-48-0
40mg
$140.0 2023-09-08
Life Chemicals
F6561-0664-20μmol
4-(methoxymethyl)-1-{1-[2-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}-1H-1,2,3-triazole
2097857-48-0
20μmol
$79.0 2023-09-08
Life Chemicals
F6561-0664-5mg
4-(methoxymethyl)-1-{1-[2-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}-1H-1,2,3-triazole
2097857-48-0
5mg
$69.0 2023-09-08
Life Chemicals
F6561-0664-5μmol
4-(methoxymethyl)-1-{1-[2-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}-1H-1,2,3-triazole
2097857-48-0
5μmol
$63.0 2023-09-08
Life Chemicals
F6561-0664-1mg
4-(methoxymethyl)-1-{1-[2-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}-1H-1,2,3-triazole
2097857-48-0
1mg
$54.0 2023-09-08
Life Chemicals
F6561-0664-15mg
4-(methoxymethyl)-1-{1-[2-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}-1H-1,2,3-triazole
2097857-48-0
15mg
$89.0 2023-09-08

4-(methoxymethyl)-1-{1-[2-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}-1H-1,2,3-triazole Related Literature

Additional information on 4-(methoxymethyl)-1-{1-[2-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}-1H-1,2,3-triazole

4-(Methoxymethyl)-1-{1-[2-(Trifluoromethyl)benzoyl]pyrrolidin-3-yl}-1H-1,2,3-triazole: A Comprehensive Overview

The chemical compound 4-(methoxymethyl)-1-{1-[2-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}-1H-1,2,3-triazole (CAS No. 2097857-48-0) is a fascinating molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This triazole derivative is characterized by its unique structural features, including a methoxymethyl group and a trifluoromethyl-substituted benzoyl moiety, which contribute to its potential applications in pharmaceutical research.

One of the most intriguing aspects of 4-(methoxymethyl)-1-{1-[2-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}-1H-1,2,3-triazole is its role as a bioactive scaffold. Researchers have explored its utility in the development of novel therapeutic agents, particularly in areas such as anti-inflammatory and antimicrobial applications. The presence of the trifluoromethyl group enhances the molecule's metabolic stability and bioavailability, making it a promising candidate for further investigation.

In recent years, the demand for triazole-based compounds has surged, driven by their versatility and efficacy in drug design. The 1,2,3-triazole core of this compound is known for its ability to participate in hydrogen bonding and dipole-dipole interactions, which are critical for binding to biological targets. This has led to increased interest in CAS 2097857-48-0 as a potential lead compound in the development of new small-molecule drugs.

The synthesis of 4-(methoxymethyl)-1-{1-[2-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}-1H-1,2,3-triazole typically involves multi-step organic reactions, including click chemistry approaches. The methoxymethyl group and trifluoromethylbenzoyl moiety are strategically incorporated to optimize the compound's physicochemical properties. Researchers have also explored the use of catalysts and green chemistry techniques to improve the efficiency and sustainability of its production.

From a market perspective, the compound has seen growing interest from pharmaceutical and biotechnology companies. Its potential applications in drug discovery and chemical biology have positioned it as a valuable asset in the quest for innovative therapies. The trifluoromethyl group, in particular, is a sought-after feature in modern drug design due to its ability to enhance lipophilicity and binding affinity.

In addition to its pharmaceutical potential, 4-(methoxymethyl)-1-{1-[2-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}-1H-1,2,3-triazole has also been studied for its material science applications. Its unique structural properties make it a candidate for use in advanced materials and nanotechnology. Researchers are investigating its potential in polymer chemistry and surface modification, where its triazole ring can serve as a versatile linker.

The compound's stability and solubility profile have also been subjects of extensive research. These properties are crucial for its practical applications, whether in drug formulation or material synthesis. The methoxymethyl group contributes to its water solubility, while the trifluoromethylbenzoyl moiety enhances its organic solvent compatibility.

Looking ahead, the future of CAS 2097857-48-0 appears promising. With ongoing advancements in computational chemistry and high-throughput screening, researchers are better equipped to explore its full potential. The compound's multi-functional design aligns with current trends in precision medicine and targeted therapy, making it a relevant topic in contemporary scientific discussions.

In conclusion, 4-(methoxymethyl)-1-{1-[2-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}-1H-1,2,3-triazole represents a compelling example of how structural innovation can drive progress in chemistry and pharmacology. Its unique properties and broad applicability underscore its importance as a subject of ongoing research and development. As the scientific community continues to uncover its potential, this compound is poised to play a significant role in shaping the future of drug discovery and material science.

Recommend Articles

Recommended suppliers
Hubei Henglvyuan Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
atkchemica
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
atkchemica